BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Nitrocinnamic Acid: A Technical Health and
Safety Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrocinnamic acid

Cat. No.: B019240

This guide provides an in-depth overview of the health and safety information for 4-
Nitrocinnamic acid (CAS No: 619-89-6), tailored for researchers, scientists, and professionals
in drug development. It covers hazard classifications, protective measures, emergency
procedures, and physical and chemical properties, with an emphasis on clear data presentation
and procedural logic.

Hazard Identification and Classification

4-Nitrocinnamic acid is classified as a hazardous substance, primarily causing skin, eye, and
respiratory irritation.[1][2][3][4] While one supplier's safety data sheet (SDS) has listed it as not
a hazardous substance or mixture, the majority of available data indicates otherwise.
Researchers should handle this chemical with appropriate caution, adhering to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.

GHS Classification

The consensus GHS classification for 4-Nitrocinnamic acid is as follows:
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation 2
[21[31[5]
o H319: Causes serious eye
Eye Irritation 2A12 o
irritation[1][2][3][5]
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation[1][3]
L H341: Suspected of causing
Germ Cell Mutagenicity 2

genetic defects[4]

The corresponding GHS pictogram is an exclamation mark. The signal word is "Warning".[1][2]

[5]
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Caption: GHS Hazard Classification for 4-Nitrocinnamic Acid.

NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual
representation of the hazards. Ratings for 4-Nitrocinnamic acid have been reported as:

Category Rating Description Source

Intense or continued

but not chronic

exposure could cause
Health 2 temporary [5]

incapacitation or

possible residual

injury.

Materials that will not
Flammability 0 burn under typical fire [5]

conditions.

Normally stable, even
. under fire exposure
Instability 0 B ) [5]
conditions, and is not

reactive with water.

Special Hazards - No special hazards.

Note: Another source provides a rating of O for Health, Flammability, and Instability.[1]

Toxicological Information

Detailed quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median
lethal concentration) values for 4-Nitrocinnamic acid are not readily available in the reviewed
safety data sheets.[1][3][5] The toxicological properties have not been thoroughly investigated.

[5]

Known Effects:
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e Acute Effects: Inflammation of the eye is characterized by redness, watering, and itching.
Skin inflammation is characterized by itching, scaling, reddening, or, occasionally, blistering.
[1] Inhalation may cause irritation to the lungs and respiratory system.[1]

o Carcinogenicity: This product is not classified as a carcinogen by IARC, ACGIH, NTP, or
OSHA.[5]

Experimental Protocols

The safety data sheets reviewed for this guide summarize health and safety information but do
not provide detailed experimental protocols for the toxicological studies conducted. The GHS
classifications are based on standardized criteria, but the underlying raw data and
methodologies are not included in these documents.

Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to minimize risk.

Safe Handling

e Avoid contact with skin, eyes, and personal clothing.[1]

Wash hands thoroughly after handling.[1][2]

Use only in a well-ventilated area or outdoors.[1][3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

Minimize dust generation and accumulation.[1][6]

Wear appropriate personal protective equipment (PPE).[1][2]

Storage

o Store in a tightly closed container.[1][2][7]

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[1][2][6][7]
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» Keep away from sources of ignition.[1]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[2][6]

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and protective clothing to
prevent skin exposure.[1][2][6]

o Respiratory Protection: A dust respirator (such as a NIOSH-approved N95) is required when
dusts are generated.[2][8]

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.
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Caption: First-Aid Procedures for 4-Nitrocinnamic Acid Exposure.
Detailed First-Aid Procedures:

+ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Obtain medical aid.[1][6]

« Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing and shoes. Obtain medical aid immediately.[1]
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» Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.

Remove contact lenses if present and easy to do. Continue rinsing. Obtain medical aid

immediately.[1][2][5]

 Ingestion: If swallowed, never give anything by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[5][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Nitrocinnamic acid is provided

below.
Property Value Source(s)
Molecular Formula CoH7NO4 [71191[10]
Molecular Weight 193.16 g/mol [B1I9][10][11]
Appearance Yellow crystalline powder/solid [51I71[11]
Melting Point 289 °C (decomposes) [81[12]
Boiling Point 346.0 £ 17.0 °C at 760 mmHg [9]
Insoluble in cold water; slightly
- soluble in hot water; soluble in
Solubility , _ [12][13][14]
organic solvents like ethanol
and acetone.
N Stable under recommended
Stability [1][6]117]

storage conditions.

Incompatible Materials

Strong oxidizing agents, strong

bases.

[1](6]

Hazardous Decomposition

Products

Carbon oxides, Nitrogen
oxides (NOx).

(1105161

Accidental Release Measures
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In the event of a spill, follow these procedures:

o Personal Precautions: Wear appropriate personal protective equipment (see Section 4.3).
Keep unprotected personnel away and ensure adequate ventilation.[1][6]

o Environmental Precautions: Prevent the product from entering drains, other waterways, or
soil.[1][5]

e Containment and Cleaning: Vacuum, sweep up, or absorb with inert material and place it into
a suitable, closed container for disposal.[1][5] Avoid generating dust.[6]

Disposal Considerations

Dispose of 4-Nitrocinnamic acid and its containers in accordance with all applicable federal,
state, and local regulations. Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste.[1] Do not reuse empty containers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [4-Nitrocinnamic Acid: A Technical Health and Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019240#4-nitrocinnamic-acid-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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